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  4. N-({[(3-Tert-butyl-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}acetyl)valine
N-({[(3-Tert-butyl-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}acetyl)valine N-({[(3-Tert-butyl-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}acetyl)valine
Brand Name: Vulcanchem
CAS No.: 956382-94-8
VCID: VC0357805
InChI: InChI=1S/C26H32N2O7/c1-12(2)21(24(31)32)28-20(30)10-27-19(29)9-16-13(3)15-8-17-18(26(5,6)7)11-34-22(17)14(4)23(15)35-25(16)33/h8,11-12,21H,9-10H2,1-7H3,(H,27,29)(H,28,30)(H,31,32)/t21-/m0/s1
SMILES: CC1=C(C(=O)OC2=C(C3=C(C=C12)C(=CO3)C(C)(C)C)C)CC(=O)NCC(=O)NC(C(C)C)C(=O)O
Molecular Formula: C26H32N2O7
Molecular Weight: 484.5g/mol

N-({[(3-Tert-butyl-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}acetyl)valine

CAS No.: 956382-94-8

Main Products

VCID: VC0357805

Molecular Formula: C26H32N2O7

Molecular Weight: 484.5g/mol

N-({[(3-Tert-butyl-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}acetyl)valine - 956382-94-8

CAS No. 956382-94-8
Product Name N-({[(3-Tert-butyl-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}acetyl)valine
Molecular Formula C26H32N2O7
Molecular Weight 484.5g/mol
IUPAC Name (2S)-2-[[2-[[2-(3-tert-butyl-5,9-dimethyl-7-oxofuro[3,2-g]chromen-6-yl)acetyl]amino]acetyl]amino]-3-methylbutanoic acid
Standard InChI InChI=1S/C26H32N2O7/c1-12(2)21(24(31)32)28-20(30)10-27-19(29)9-16-13(3)15-8-17-18(26(5,6)7)11-34-22(17)14(4)23(15)35-25(16)33/h8,11-12,21H,9-10H2,1-7H3,(H,27,29)(H,28,30)(H,31,32)/t21-/m0/s1
Standard InChIKey YDCGFDZYFBYGDW-NRFANRHFSA-N
Isomeric SMILES CC1=C(C(=O)OC2=C(C3=C(C=C12)C(=CO3)C(C)(C)C)C)CC(=O)NCC(=O)N[C@@H](C(C)C)C(=O)O
SMILES CC1=C(C(=O)OC2=C(C3=C(C=C12)C(=CO3)C(C)(C)C)C)CC(=O)NCC(=O)NC(C(C)C)C(=O)O
Canonical SMILES CC1=C(C(=O)OC2=C(C3=C(C=C12)C(=CO3)C(C)(C)C)C)CC(=O)NCC(=O)NC(C(C)C)C(=O)O
PubChem Compound 1780423
Last Modified Nov 12 2021
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